Cas no 1201787-06-5 ((1S,3R)-3-(aminomethyl)cyclopentan-1-ol)

• Product Name: (1S,3R)-3-(aminomethyl)cyclopentan-1-ol
• CAS No: 1201787-06-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD11506677
• CID: 2183390
• PubChem ID: 42614403
• Update Time: 2025-04-21

(1S,3R)-3-(aminomethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,3r)-3-aminomethyl-cyclopentanol
• (1S,3R)-3-(aminomethyl)cyclopentan-1-ol
• 1201787-06-5
• PD019222
• DB-257459
• CS-0058044
• A80199

• MDL： MFCD11506677
• Inchi： 1S/C6H13NO/c7-4-5-1-2-6(8)3-5/h5-6,8H,1-4,7H2/t5-,6+/m1/s1
• InChI Key： NUBNZASXRSXFRW-RITPCOANSA-N
• SMILES： O[C@H]1CC[C@@H](CN)C1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2Ų